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Compound of Interest

1-Bromo-2-(prop-1-en-2-
Compound Name:
yl)benzene

Cat. No.: B1281924

This guide provides comprehensive safety and handling information for 2-(2-
bromophenyl)propene, intended for researchers, scientists, and professionals in drug
development. The following sections detail the hazardous properties, handling procedures, and
emergency responses associated with this compound.

Hazard Identification and Classification

2-(2-bromophenyl)propene is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. While comprehensive toxicological
data is not available, the compound is known to cause skin and eye irritation and may lead to
respiratory irritation.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Specific target organ toxicity — single exposure
] o Category 3
(Respiratory tract irritation)

Hazard Statements:
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Signal Word: Warning

GHS Pictograms:

e Exclamation Mark

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-(2-bromophenyl)propene is crucial for
safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C9H9Br

Molecular Weight 197.07 g/mol

Boiling Point 85-87 °C at 10 mmHg
Flash Point 91°C

Density 1.353 g/cm3

Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is essential when working with 2-(2-
bromophenyl)propene to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use chemical safety goggles and/or a face shield.
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o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.

» Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling
vapors, use a NIOSH-approved respirator with an appropriate cartridge.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

General Hygiene

» Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in laboratory areas.

e Remove contaminated clothing and wash before reuse.

Storage

o Store in a tightly closed container in a dry and well-ventilated place.

o Keep away from heat, sparks, and open flames.

Experimental Protocols: Safe Handling Workflow

While specific toxicological studies on 2-(2-bromophenyl)propene are not extensively
published, the following represents a standard workflow for handling this and other potentially
hazardous chemical compounds in a research setting.
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Preparation Phase

Hazard Assessment:
Review SDS and literature

l

Select Appropriate PPE:
Goggles, gloves, lab coat

l

Prepare Engineering Controls:
Verify fume hood function

Handling Phase

Compound Dispensing:
Weigh/measure in fume hood

l

Experimental Procedure:
Conduct reaction under ventilation

l

Waste Disposal:
Segregate into appropriate waste streams

Post-Hant%ing Phase

Decontamination:
Clean work surfaces and equipment

:

PPE Removal & Disposal:
Remove gloves and dispose of properly

;

Personal Hygiene:
Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(2-bromophenyl)propene.
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Toxicity and First Aid Measures

The toxicological properties of 2-(2-bromophenyl)propene have not been fully investigated. The
primary known hazards are irritation to the skin, eyes, and respiratory system.

Table 3: Toxicity Information and First Aid

Exposure Route Symptoms First Aid Measures

Move person to fresh air. If not

) May cause respiratory tract breathing, give artificial
Inhalation T o
irritation. respiration. Consult a
physician.
) o Wash off with soap and plenty

Skin Contact Causes skin irritation. o
of water. Consult a physician.
Rinse thoroughly with plenty of

Eye Contact Causes serious eye irritation. water for at least 15 minutes
and consult a physician.
Do NOT induce vomiting.
Never give anything by mouth

Ingestion May be harmful if swallowed. to an unconscious person.

Rinse mouth with water.

Consult a physician.

Emergency Procedures
Spills and Leaks

o Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable container for disposal.
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e Do not let the product enter drains.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: Emits toxic fumes (carbon oxides, hydrogen bromide gas) under fire
conditions.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Logical Relationship of Safety Procedures

The following diagram illustrates the logical progression of safety considerations when working
with a hazardous chemical like 2-(2-bromophenyl)propene.

Risk Assessment

Identify Hazards
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 2-(2-
bromophenyl)propene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281924#2-2-bromophenyl-propene-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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